Cas no 2092728-73-7 (1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol)

• Product Name: 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol
• CAS No: 2092728-73-7
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5043247
• Update Time: 2025-10-14

1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol
• 1-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrrolidin-3-ol
• 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol

• Inchi： 1S/C11H19N3O/c1-8-11(9(2)13(3)12-8)7-14-5-4-10(15)6-14/h10,15H,4-7H2,1-3H3
• InChI Key： IJASTZFFCNZPQM-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C(C)=NN(C)C=2C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 0.4
• Topological Polar Surface Area: 41.3

Additional information on 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol

Comprehensive Overview of 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol (CAS No. 2092728-73-7)

The compound 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol (CAS No. 2092728-73-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a trimethylpyrazole moiety with a pyrrolidin-3-ol group, making it a versatile intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol has surged, driven by their relevance in developing small-molecule therapeutics. This compound's pyrazole-pyrrolidine hybrid structure aligns with current trends in medicinal chemistry, where fused-ring systems are explored for their enhanced pharmacokinetic properties. Its CAS No. 2092728-73-7 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening libraries.

One of the key advantages of this compound lies in its structural tunability. The presence of both hydrogen bond donors (pyrrolidin-3-ol) and lipophilic regions (trimethylpyrazole) allows for diverse interactions with biological macromolecules. This feature makes it a promising candidate for addressing drug-resistant pathogens—a hot topic in antimicrobial research. Scientists are also investigating its role in central nervous system (CNS) drug design, given the pyrrolidine ring's prevalence in neuromodulators.

From a synthetic chemistry perspective, 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol exemplifies modern fragment-based drug discovery strategies. Its modular assembly enables rapid derivatization, a quality highly valued in combinatorial chemistry. Laboratories focusing on catalysis often reference this compound when studying C-N bond formation techniques, as its synthesis involves critical coupling reactions.

The compound's physicochemical properties—such as its logP value and polar surface area—are frequently analyzed in QSAR studies. These metrics are crucial for predicting blood-brain barrier permeability, a recurring theme in neuropharmacology forums. Additionally, its stability under physiological pH conditions makes it a subject of interest for prodrug development, another trending area in pharmaceutical sciences.

In material science applications, the 1,3,5-trimethylpyrazole unit within this molecule contributes to coordination chemistry research. Metal complexes derived from such ligands are explored for their luminescent properties, tying into the broader interest in organic electronic materials. This interdisciplinary relevance explains why CAS 2092728-73-7 appears in patents spanning multiple technological domains.

Quality control protocols for 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)pyrrolidin-3-ol emphasize HPLC purity analysis and spectroscopic characterization (NMR, MS). These methods are standard discussion points in analytical chemistry circles, where reproducibility of specialty chemicals is paramount. The compound's shelf-life under various storage conditions is another practical consideration for industrial users.

Looking ahead, the trajectory for 2092728-73-7 research appears robust. With the rise of AI-assisted molecular design, this compound's structural features are being input into generative chemistry algorithms to propose novel analogs. Such computational approaches complement traditional lab work, accelerating the discovery of next-generation chemical entities with optimized properties.